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Compound of Interest

Compound Name:
t-Butyl 3-(hydroxypropoxyl)-

propanoate

Cat. No.: B1654089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

t-Butyl 3-(hydroxypropoxyl)-propanoate (CAS No. 2100306-78-1). The following procedures

are based on general best practices for handling laboratory chemicals of a similar class, as a

specific Safety Data Sheet (SDS) was not readily available.

I. Chemical and Physical Properties
A summary of the known properties of t-Butyl 3-(hydroxypropoxyl)-propanoate is provided

below. This information is critical for understanding the potential hazards and for proper

handling.
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Property Value

Chemical Formula C10H20O4[1]

Molecular Weight 204.3 g/mol [1]

CAS Number 2100306-78-1[1]

Physical State Not specified, likely a liquid

Purity ≥98%[1]

Storage Conditions -20°C or Room Temperature[1][2]

Reactivity

Contains reactive hydroxyl and t-butyl protected

carboxyl moieties. The hydroxyl group can be

derivatized, and the t-butyl group can be

deprotected under acidic conditions.[1][2]

II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling t-Butyl 3-
(hydroxypropoxyl)-propanoate to minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles provide a seal around

the eyes to protect from

splashes and vapors. A face

shield should be worn in

conjunction with goggles when

handling larger quantities.

Hand Protection Chemical-Resistant Gloves

Based on its ester structure,

butyl rubber or nitrile gloves

are recommended.[3] Always

inspect gloves for integrity

before use and wash hands

thoroughly after handling.[4][5]

[6]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against incidental skin contact.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Work should be conducted in a

well-ventilated area to avoid

inhalation of any potential

vapors.[7][8] For procedures

that may generate aerosols or

vapors, a NIOSH-certified

respirator may be necessary.

[7]

III. Operational Plan for Handling
Follow these step-by-step procedures for the safe handling of t-Butyl 3-(hydroxypropoxyl)-
propanoate in a laboratory setting.

1. Preparation and Pre-Handling:

Read and understand this safety guide thoroughly.
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Ensure that a chemical fume hood is available and functioning correctly.
Locate the nearest eyewash station and safety shower and verify they are accessible and
operational.[4]
Gather all necessary materials, including the chemical, appropriate glassware, and required
PPE.

2. Handling the Chemical:

Don the appropriate PPE as specified in the table above.
Conduct all manipulations of the chemical within a certified chemical fume hood to minimize
inhalation exposure.[9]
Avoid direct contact with skin and eyes.[5]
Use compatible and clean laboratory equipment (e.g., glass, stainless steel).
Keep the container tightly closed when not in use to prevent contamination and potential
release of vapors.[9][10]

3. In Case of a Spill:

Evacuate the immediate area if the spill is large or if you feel it is unsafe.
For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).
Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[11]
Clean the spill area thoroughly.
Do not allow the chemical to enter drains.[9]

4. Storage:

Store the chemical in a cool, dry, and well-ventilated area.[10]
Recommended storage is at -20°C for long-term stability.[1]
Keep away from incompatible materials such as strong oxidizing agents and acids.[11]

The following diagram illustrates the general workflow for safely handling t-Butyl 3-
(hydroxypropoxyl)-propanoate.
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Figure 1. A simplified workflow for the safe handling and disposal of t-Butyl 3-
(hydroxypropoxyl)-propanoate.

IV. Disposal Plan
Proper disposal of t-Butyl 3-(hydroxypropoxyl)-propanoate and any contaminated materials

is crucial to ensure environmental safety and regulatory compliance.

1. Waste Segregation:
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Chemical Waste: Any unused t-Butyl 3-(hydroxypropoxyl)-propanoate and solutions
containing it should be collected in a designated, labeled, and sealed hazardous waste
container.
Contaminated Materials: Used gloves, absorbent materials from spills, and any other solid
materials contaminated with the chemical should be collected in a separate, clearly labeled
solid hazardous waste container.

2. Disposal Procedure:

All chemical waste must be disposed of through a licensed hazardous waste disposal
company.[8][9]
Do not dispose of this chemical down the drain or in the regular trash.[11][9]
Follow all local, state, and federal regulations for hazardous waste disposal.

The following flowchart outlines the decision-making process for the disposal of materials

related to t-Butyl 3-(hydroxypropoxyl)-propanoate.

Waste Generated Is it the chemical or a solution?

Is it contaminated solid waste?No

Collect in Liquid
Hazardous Waste Container

Yes

Collect in Solid
Hazardous Waste Container

Yes

End of Process

No

Dispose via Licensed
Waste Contractor

Click to download full resolution via product page

Figure 2. Decision flowchart for the proper disposal of t-Butyl 3-(hydroxypropoxyl)-
propanoate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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